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Introduction
Belladonnine is a naturally occurring tropane alkaloid found in plants of the Solanaceae family,

such as Atropa belladonna. It exists as a dimeric compound, structurally distinct from the more

commonly known monomeric tropane alkaloids like atropine and scopolamine. Belladonnine is

formed from the dimerization of apoatropine, which is a dehydration product of atropine.[1] Its

complex structure, featuring multiple stereocenters, gives rise to different isomers, primarily α-

and β-belladonnine. This guide provides a comprehensive overview of the chemical structure,

properties, and biological aspects of belladonnine, tailored for a technical audience in the

fields of chemical and pharmaceutical research.

Chemical Structure and Identification
Belladonnine is structurally a dimer formed from the esterification of two tropine molecules

with isatropic acid.[2] Isatropic acid itself is a dimer of atropic acid.[2] The structural complexity

results in several stereoisomers. The general chemical formula for belladonnine is

C₃₄H₄₂N₂O₄, with a molecular weight of approximately 542.7 g/mol .[3][4]
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Table 1: Chemical Identifiers for Belladonnine and its Isomers

Identifier
Belladonnine
(General)

α-Belladonnine β-Belladonnine

CAS Number 510-25-8[3] 5878-33-1[2] 6696-63-5[4]

Molecular Formula C₃₄H₄₂N₂O₄[3] C₃₄H₄₂N₂O₄[2] C₃₄H₄₂N₂O₄[4]

Molecular Weight 542.72 g/mol [3] 542.7 g/mol [2] 542.7 g/mol [4]

IUPAC Name

bis(8-methyl-8-

azabicyclo[3.2.1]octan

-3-yl) (1S,4S)-4-

phenyl-2,3-dihydro-

1H-naphthalene-1,4-

dicarboxylate[4]

bis((3-endo)-8-methyl-

8-azabicyclo[3.2.1]oct-

3-yl) (1R,4S)-rel-

1,2,3,4-tetrahydro-1-

phenyl-1,4-

naphthalenedicarboxyl

ate

bis[(1R,5S)-8-methyl-

8-

azabicyclo[3.2.1]octan

-3-yl] (1R,4R)-4-

phenyl-2,3-dihydro-

1H-naphthalene-1,4-

dicarboxylate[4]

InChI Key
GERIGMSHTUAXSI-

UHFFFAOYSA-N[3]

GERIGMSHTUAXSI-

JGOYBSABSA-N[2]

GERIGMSHTUAXSI-

SMQSVUFBSA-N[4]

SMILES String

CN1C2CCC1CC(C2)

OC(=O)C3CCC(C4=C

C=CC=C34)

(C5=CC=CC=C5)C(=

O)OC6CC7CCC(C6)N

7C[5]

CN1[C@H]2CC[C@

@H]1C--INVALID-

LINK--OC(=O)

[C@H]3CC--INVALID-

LINK--

(c5ccccc35)C(=O)O[C

@@H]6C[C@@H]7C

C--INVALID-LINK--

N7C

CN1[C@@H]2CC[C

@H]1CC(C2)OC(=O)

[C@@H]3CC--

INVALID-LINK--

(C5=CC=CC=C5)C(=

O)OC6C[C@H]7CC--

INVALID-LINK--N7C

Physicochemical Properties
Belladonnine is a crystalline solid. The melting point for what is likely a mixture of isomers is

reported as 129 °C. It is sparingly soluble in water and petroleum ether but shows good

solubility in organic solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and

acetone.[2]
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Table 2: Physical and Chemical Properties of Belladonnine

Property Value Source

Appearance Crystals from ethyl acetate [2]

Melting Point 129 °C [2]

Solubility

Soluble: Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Sparingly Soluble: Water,

Petroleum Ether.

[2]

Exact Mass 542.3145 g/mol [3]

Elemental Analysis
C: 75.25%, H: 7.80%, N:

5.16%, O: 11.79%
[3]

Note: Specific quantitative data for optical rotation and pKa for the individual isomers are not

readily available in the reviewed literature.

Experimental Protocols
Isolation and Purification of Belladonnine from Atropa
belladonna
The following is a general protocol for the extraction of tropane alkaloids from Atropa

belladonna, which can be adapted for the isolation of belladonnine. The separation of α- and

β-isomers typically requires chromatographic techniques.

1. Extraction:

Sample Preparation: Dried and powdered plant material (leaves, roots, or stems) is used.

Initial Extraction: The powdered material is subjected to extraction with an acidified

methanol-water mixture or a chloroform-methanol-ammonia solvent system.[6] Heating may

be employed to increase extraction efficiency, though prolonged heating can lead to the

formation of belladonnine from other alkaloids.[2]
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Acid-Base Extraction: The crude extract is subjected to a multi-step acid-base liquid-liquid

extraction to separate the alkaloids from other plant constituents. The alkaloids are

protonated in an acidic aqueous phase and then deprotonated with a base to be extracted

into an organic solvent.

2. Purification:

Chromatography: The crude alkaloid mixture is purified using column chromatography on

silica gel or alumina.

Isomer Separation: The separation of α- and β-belladonnine can be achieved using High-

Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC).[7] A

common mobile phase for TLC analysis of tropane alkaloids is a mixture of toluene, ethyl

acetate, and diethylamine.[7]

3. Characterization:

The purified isomers are characterized using spectroscopic methods such as Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm their structure.

Powdered Atropa belladonna Solvent Extraction
(e.g., acidified methanol) Crude Extract Acid-Base

Liquid-Liquid Extraction Crude Alkaloid Fraction Column Chromatography Mixed Belladonnine Isomers HPLC / TLC Separation

α-Belladonnine

β-Belladonnine

Spectroscopic Characterization
(NMR, MS)

Click to download full resolution via product page

Figure 1: General workflow for the isolation and separation of belladonnine isomers.

Chemical Synthesis
While the total synthesis of many tropane alkaloids has been achieved, a specific and detailed

protocol for the stereoselective synthesis of belladonnine isomers is not widely reported. The

key steps would involve the synthesis of isatropic acid with the correct stereochemistry and its

subsequent esterification with two molecules of tropine. The synthesis of tropane alkaloid

precursors often involves enantioselective deprotonation strategies.
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Biological Activity and Signaling Pathways
β-Belladonnine has been reported to exhibit selective blocking activity on muscarinic M-

receptors in the heart (ED₅₀: 13 μg/kg).[3] A significantly higher concentration is required to

block M-cholinoreceptors in smooth muscles and secretory organs. Additionally, it blocks

skeletal N-cholinoreceptors at higher doses (ED₅₀: 50-60 mg/kg).[3]

The primary mechanism of action of belladonna alkaloids is the competitive antagonism of

muscarinic acetylcholine receptors (mAChRs).[6] These are G-protein coupled receptors

(GPCRs) that mediate the effects of the neurotransmitter acetylcholine.

Muscarinic M2 Receptor Signaling Pathway
The M2 muscarinic receptor, which is selectively blocked by β-belladonnine, is coupled to an

inhibitory G-protein (Gi). Activation of the M2 receptor leads to the inhibition of adenylyl

cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. The βγ-subunits of

the G-protein can also directly modulate ion channels.

β-Belladonnine M2 Muscarinic ReceptorBlocks Gi Protein (αβγ)Activates

Adenylyl CyclaseInhibits (α subunit)

Inhibitory Cellular Response
(e.g., decreased heart rate)Modulates ion channels (βγ subunits)

ATP cAMP Protein Kinase AActivates
Phosphorylates targets

Click to download full resolution via product page

Figure 2: Simplified M2 muscarinic receptor signaling pathway antagonized by β-belladonnine.

Nicotinic Receptor Signaling Pathway
Nicotinic acetylcholine receptors (nAChRs) are ligand-gated ion channels. When acetylcholine

binds, the channel opens, allowing the influx of cations (primarily Na⁺ and Ca²⁺), which leads to

depolarization of the cell membrane and subsequent cellular responses. β-Belladonnine can

block these receptors at higher concentrations.

β-Belladonnine Nicotinic Receptor
(Ligand-gated ion channel)

Blocks Na⁺/Ca²⁺ InfluxOpens to allow Membrane Depolarization Excitatory Cellular Response
(e.g., muscle contraction)
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Click to download full resolution via product page

Figure 3: Simplified nicotinic acetylcholine receptor signaling pathway blocked by β-
belladonnine.

Experimental Workflow for Receptor Binding Assay
A common method to determine the binding affinity of a compound like belladonnine to its

target receptor is a competitive radioligand binding assay.
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Figure 4: Experimental workflow for a competitive radioligand binding assay.
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Belladonnine represents a structurally complex class of tropane alkaloids with distinct

pharmacological properties compared to its monomeric counterparts. Its isomers, α- and β-

belladonnine, likely possess different biological activities, with β-belladonnine showing

selectivity for cardiac M2 muscarinic receptors. Further research is warranted to fully elucidate

the specific properties of each isomer, develop efficient stereoselective synthetic routes, and

explore their full therapeutic potential. The information and protocols provided in this guide

serve as a foundational resource for scientists and researchers engaged in the study of this

intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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